Cas no 2229220-16-8 (tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229220-16-8
• MF: C₁₄H₁₅ClF₃NO₃
• MW: 337.722013711929
• CID: 6255678
• PubChem ID: 165688319
• Update Time: 2025-10-29

tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900375
• 2229220-16-8
• tert-butyl N-[2-(2-chloroacetyl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C14H15ClF3NO3/c1-13(2,3)22-12(21)19-10-6-8(14(16,17)18)4-5-9(10)11(20)7-15/h4-6H,7H2,1-3H3,(H,19,21)
• InChI Key： ATTFVNNBGAULEA-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C(F)(F)F)=CC=1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 337.0692555g/mol
• Monoisotopic Mass: 337.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate, identified by the CAS number 2229220-16-8, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficacy of certain therapeutic agents.

The molecular structure of tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate consists of a phenyl ring substituted with a trifluoromethyl group and a chloroacetyl group. The tert-butyl group attached to the nitrogen atom further enhances the molecule's stability and bioavailability. This combination of functional groups makes it highly versatile, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its pharmacokinetic properties. Studies have shown that the trifluoromethyl substitution significantly improves the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems. Additionally, the chloroacetyl group has been found to play a pivotal role in modulating the compound's reactivity and selectivity in enzymatic reactions.

In terms of applications, tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate has been explored as a potential precursor for the development of novel pharmaceutical agents. Its ability to form stable amide bonds makes it an ideal candidate for use in peptide synthesis and drug conjugation technologies. Furthermore, its unique electronic properties have led to investigations into its use in organic electronics and optoelectronic devices.

The environmental impact of this compound has also been a topic of recent research. Studies have demonstrated that while it exhibits high stability under standard conditions, it can undergo biodegradation under specific microbial conditions. This knowledge is essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, tert-butyl N-2-(2-chloroacetyl)-5-(trifluoromethyl)phenylcarbamate represents a promising compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methodologies, position it as a key player in the development of innovative solutions in chemistry and materials science.